Cas no 494804-68-1 (L-Leucine, L-leucyl-L-valyl-L-alanyl-L-leucyl-)

• Product Name: L-Leucine, L-leucyl-L-valyl-L-alanyl-L-leucyl-
• CAS No: 494804-68-1
• MF: C₂₆H₄₉N₅O₆
• MW: 527.697167158127
• CID: 1533766
• PubChem ID: 71362623
• Update Time: 2025-04-21

L-Leucine, L-leucyl-L-valyl-L-alanyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-leucyl-L-valyl-L-alanyl-L-leucyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoic acid
• DTXSID20786238
• 494804-68-1
• L-Leucyl-L-valyl-L-alanyl-L-leucyl-L-leucine

• Inchi： 1S/C26H49N5O6/c1-13(2)10-18(27)23(33)31-21(16(7)8)25(35)28-17(9)22(32)29-19(11-14(3)4)24(34)30-20(26(36)37)12-15(5)6/h13-21H,10-12,27H2,1-9H3,(H,28,35)(H,29,32)(H,30,34)(H,31,33)(H,36,37)/t17-,18-,19-,20-,21-/m0/s1
• InChI Key： WVNPAWFLYSLJKG-SXYSDOLCSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](C)NC([C@H](C(C)C)NC([C@H](CC(C)C)N)=O)=O)=O)N[C@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 527.36857
• Monoisotopic Mass: 527.36828430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 16
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 180Ų

Experimental Properties

• PSA: 179.72